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Compound of Interest

Compound Name: Iminodiacetate

Cat. No.: B1231623 Get Quote

For laboratory professionals engaged in research, development, and scientific exploration,

ensuring a safe handling protocol for all chemicals is paramount. This guide provides essential,

immediate safety and logistical information for the proper use of Iminodiacetate and its

derivatives, fostering a secure and productive research environment.

Hazard Overview

Iminodiacetate and its common forms, such as Diethyl iminodiacetate and Iminodiacetic acid,

disodium salt, are classified as hazardous materials. Key hazards include:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

Specific target organ toxicity (single exposure) (Category 3): May cause respiratory irritation.

[1][2][3][4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Iminodiacetate. Adherence to these guidelines is critical to minimize exposure and ensure

personal safety.
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Body Part Required PPE Standards/Specifications

Eyes/Face

Chemical safety goggles or

glasses. A face shield may

also be necessary.

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][5]

Hands Protective gloves.[4]

29 CFR 1910.138: Hand

Protection.[4] Gloves should

be inspected prior to use and

disposed of properly after.[6]

Body

Lab coat or appropriate

protective clothing to prevent

skin exposure.[5][7] In case of

a large spill, a full suit may be

required.[7]

Impervious clothing should be

selected based on the

concentration and amount of

the substance at the specific

workplace.[6]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or when

dusts are generated.[5]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. The following table

outlines the recommended procedures.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Remove contact

lenses if present and easy to do so.[3] Seek

immediate medical attention.[8]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes.[1][5][8] Get

medical attention if irritation develops or

persists.[8]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[3][4] If the individual

is not breathing, give artificial respiration.[5][8]

Immediate medical attention is required.[1]

Ingestion

Do NOT induce vomiting.[4] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[8] Never give anything by mouth to an

unconscious person.[4][8] Get medical attention.

[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Handling and Storage
Handling: Always handle in a well-ventilated area.[4][8] Avoid contact with skin and eyes and

do not breathe mist, vapors, or spray.[1][4] Wash hands thoroughly after handling.[8]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][9] Store

away from incompatible materials such as strong oxidizing agents.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/97321.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-IMINODIACETIC-ACID-CASNO-142-73-04168-EN.aspx
https://pim-resources.coleparmer.com/sds/97321.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/97654.pdf
https://pim-resources.coleparmer.com/sds/97321.pdf
https://pim-resources.coleparmer.com/sds/97321.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-IMINODIACETIC-ACID-CASNO-142-73-04168-EN.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://pim-resources.coleparmer.com/sds/97654.pdf
https://pim-resources.coleparmer.com/sds/97321.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://pim-resources.coleparmer.com/sds/97321.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://pim-resources.coleparmer.com/sds/97321.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://pim-resources.coleparmer.com/sds/97321.pdf
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://pim-resources.coleparmer.com/sds/97321.pdf
https://www.fishersci.com/store/msds?partNumber=AA43809&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC204975000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC407320050&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.[3][4]

Ventilate: Ensure adequate ventilation.[1][5]

Containment: Use proper personal protective equipment.[5][8] For solid spills, sweep or

shovel the material into a suitable container for disposal, minimizing dust generation.[4][5]

For liquid spills, soak up with an inert absorbent material (e.g., sand, silica gel).[1]

Environmental Protection: Prevent the spill from entering drains or public waters.[4][10]

Disposal Plan
Chemical waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[7]

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[8]

Disposal Method: Dispose of contents/container in accordance with the licensed collector's

sorting instructions.[4] One method is to offer surplus and non-recyclable solutions to a

licensed disposal company.[6] Another is to remove the waste to an authorized incinerator

equipped with an afterburner and a flue gas scrubber.[4]

Containers: Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Experimental Workflow: Safe Handling of
Iminodiacetate
The following diagram outlines the standard operating procedure for the safe handling of

Iminodiacetate in a laboratory setting.
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Start: Prepare for Handling

Step 1: Don Personal Protective Equipment (PPE)
- Goggles/Face Shield

- Gloves
- Lab Coat

Step 2: Chemical Handling
- Use in a well-ventilated area

- Avoid generating dust/aerosols

Spill Occurred?

Step 3a: Spill Response
- Evacuate and ventilate

- Contain and clean up with appropriate materials

Yes

Step 3b: Proceed with Experiment

No

Step 4: Waste Disposal
- Segregate waste

- Place in labeled, sealed containers

Step 5: Decontamination
- Clean work area

- Remove and dispose of PPE correctly

End: Procedure Complete

Click to download full resolution via product page

Safe Handling Workflow for Iminodiacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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